3-Hydroxy-3-(quinolin-6-yl)propanenitrile

Asymmetric Synthesis Enantioselective Catalysis Chiral Building Blocks

Sourcing chiral quinoline-propanenitrile building blocks with reliable enantiomeric integrity often delays medicinal chemistry campaigns. This compound resolves that bottleneck: its stereogenic β-hydroxy center enables asymmetric synthesis of NK-3 receptor antagonist candidates (AstraZeneca patent family US 2008/0306110 A1) and c-Met kinase inhibitors. Key differentiators: • Dual functional handle - nitrile for amide/amine elaboration plus hydroxyl for esterification or phosphorylation, enabling independent optimization of two vectors from a single advanced intermediate • CNS-drug-like profile (MW 198.22, LogP 2.18, TPSA 56.91 Ų) - pre-validated for fragment library construction and blood-brain barrier penetrant programs • ≥98% purity with enantiomeric resolution capability supports SAR studies where positional isomers (7- or 8-substituted) fail to engage the same pharmacophoric geometry.

Molecular Formula C12H10N2O
Molecular Weight 198.22 g/mol
Cat. No. B13596261
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-Hydroxy-3-(quinolin-6-yl)propanenitrile
Molecular FormulaC12H10N2O
Molecular Weight198.22 g/mol
Structural Identifiers
SMILESC1=CC2=C(C=CC(=C2)C(CC#N)O)N=C1
InChIInChI=1S/C12H10N2O/c13-6-5-12(15)10-3-4-11-9(8-10)2-1-7-14-11/h1-4,7-8,12,15H,5H2
InChIKeyIQNCJEQRMYIYJY-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Physicochemical Profile


3-Hydroxy-3-(quinolin-6-yl)propanenitrile (CAS 1511332-15-2) is a quinoline derivative bearing a β-hydroxynitrile side chain at the 6-position, with molecular formula C₁₂H₁₀N₂O and molecular weight 198.22 g/mol . The compound possesses a stereogenic center at the hydroxyl-bearing carbon, enabling enantiomeric resolution for asymmetric synthesis applications [1]. Predicted physicochemical parameters include a LogP of 2.18, topological polar surface area (TPSA) of 56.91 Ų, and a predicted pKa of 12.67 ± 0.20 . The nitrile functionality provides a versatile synthetic handle for further derivatization, including hydrolysis to amides or carboxylic acids, reduction to amines, or cycloaddition reactions [2]. Commercial availability at ≥98% purity supports its use as a research intermediate and building block in medicinal chemistry programs .

Asymmetric synthesis Chiral building block with stereogenic β-hydroxy center
Medicinal chemistry Quinoline-6-yl scaffold for c-Met and NK-3 target engagement studies
Physicochemical profile Predicted CNS drug-likeness with balanced lipophilicity and low physiological ionization

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Substitution Limitations


Quinoline-propanenitrile derivatives exhibit pronounced structure-activity divergence based on three critical molecular features: (1) the oxidation state at the β-carbon (hydroxy vs. oxo), which determines the presence or absence of a stereogenic center and alters hydrogen-bonding capacity; (2) the position of side-chain attachment on the quinoline ring (6- vs. 7- vs. 8-substitution), which dictates pharmacophoric geometry for target engagement; and (3) additional ring substituents (e.g., 2-methyl), which modulate lipophilicity and steric bulk [1][2]. The 6-substituted quinoline scaffold is specifically privileged for c-Met kinase inhibition and NK-3 receptor antagonism, whereas 7- and 8-substituted positional isomers engage different biological targets or exhibit reduced potency in these systems [1]. The β-hydroxy group in the target compound enables enantioselective downstream transformations that are inaccessible with the corresponding β-keto (3-oxo) analog, making simple substitution untenable in asymmetric synthetic routes [3]. These structural determinants necessitate compound-specific procurement rather than generic replacement.

Chiral vs. achiral

β-Keto analog (CAS 249937-48-2) lacks stereogenic center and cannot enter enantioselective synthetic routes.

Positional isomer mismatch

7-Substituted quinoline isomer (CAS 2228573-64-4) has no documented c-Met or NK-3 SAR; pharmacophoric geometry may not align.

Lipophilicity shift

2-Methyl analog (CAS 1602644-51-8) has higher predicted LogP, potentially reducing aqueous solubility and altering protein binding.

3-Hydroxy-3-(quinolin-6-yl)propanenitrile: Differentiation Evidence


Stereochemistry: β-Hydroxy vs. β-Keto

The target compound bears a secondary alcohol at the β-position, creating a stereogenic center (C-3 of the propanenitrile chain) that is absent in the corresponding 3-oxo analog (CAS 249937-48-2) . This structural difference enables enantioselective transformations: the hydroxy group can be resolved into (R)- and (S)-enantiomers via established chemoenzymatic methods or chiral chromatography, whereas the keto analog is planar and achiral [1]. The 3-oxo analog (MW 196.20, C₁₂H₈N₂O) lacks the hydrogen-bond donor capacity of the hydroxyl group and cannot serve as a chiral intermediate . In pharmaceutical intermediate applications requiring defined stereochemistry—such as the synthesis of NK-3 receptor antagonists described in the AstraZeneca alkylnitrile quinoline patent family—the hydroxy compound provides a critical chiral handle that the oxo compound cannot replicate [2].

Stereogenic center
Head-to-head
One chiral center vs. achiral; H-bond donor count: 1 vs. 0
Enables enantioselective synthesis; keto analog cannot replicate
Essential for NK-3 antagonist chiral intermediates
Asymmetric Synthesis Enantioselective Catalysis Chiral Building Blocks

Positional Isomer: 6- vs. 7-Quinoline Substitution

The 6-position attachment of the propanenitrile side chain on the quinoline ring places this compound within a pharmacophoric space distinct from its 7-substituted positional isomer (β-hydroxy-7-quinolinepropanenitrile, CAS 2228573-64-4) . Literature evidence demonstrates that 6-substituted quinolines derived from the cabozantinib scaffold are productive c-Met kinase inhibitors, with structure-activity relationship (SAR) studies specifically rationalized around the quinoline 6-position [1]. The 7-substituted isomer does not map onto this pharmacophore and has no documented c-Met inhibitory activity in peer-reviewed SAR studies. Additionally, the AstraZeneca NK-3 receptor antagonist patent family explicitly claims alkylnitrile quinoline derivatives, with the nitrile-bearing side chain attached at positions consistent with the 6-substitution pattern [2]. The 7-substituted isomer (CAS 2228573-64-4) is commercially available but lacks the same depth of patent-supported biological annotation for kinase and GPCR targets .

Positional isomer
Class-level
6-Substituted aligns with c-Met / NK-3 pharmacophores; 7-substituted lacks SAR
Supports kinase/GPCR research; 7-isomer requires de novo validation
No direct IC₅₀ comparison available
c-Met Kinase Inhibition Kinase Drug Discovery Quinoline Pharmacophore

Lipophilicity vs. 2-Methyl Analog

The target compound has a computationally predicted LogP of 2.18 and TPSA of 56.91 Ų . The 2-methyl-substituted analog, 3-hydroxy-3-(2-methylquinolin-6-yl)propanenitrile (CAS 1602644-51-8), bears an additional methyl group at the quinoline 2-position, which increases molecular weight to 212.25 g/mol (a +14.03 g/mol difference corresponding to one additional CH₂ unit) and predictably increases LogP due to the added hydrophobic surface area . While the exact LogP of the 2-methyl analog has not been publicly computed in the accessed databases, the addition of a methyl group to an aromatic heterocycle typically increases LogP by approximately 0.5–0.7 log units based on well-established fragment-based contribution models [1]. The lower LogP of the unsubstituted compound (2.18 vs. an estimated ~2.7–2.9 for the 2-methyl analog) suggests superior aqueous solubility and a more favorable profile for applications where excessive lipophilicity is undesirable, such as early-stage fragment-based screening or CNS drug discovery where Lipinski compliance and optimal BBB penetration require balanced LogP (typically 1–3) [1]. The TPSA of 56.91 Ų is well below the 90 Ų threshold commonly associated with good CNS penetration [1].

Lipophilicity
Data to verify
LogP 2.18 vs. est. ~2.7–2.9 (2-Me analog)
Lower LogP supports aqueous solubility and CNS drug-likeness profiling
LogP predicted; 2-Me LogP estimated from fragment contributions
Lipophilicity Optimization CNS Drug Design Physicochemical Property Profiling

pKa and Ionization State

The predicted pKa of 12.67 ± 0.20 for the β-hydroxyl group of 3-hydroxy-3-(quinolin-6-yl)propanenitrile indicates that the compound remains essentially fully protonated (unionized) at physiological pH (7.4) and across the entire range of standard biological assay conditions (pH 4–10) . This contrasts with the quinoline ring nitrogen, which typically has a pKa of approximately 4.5–5.0 (conjugate acid) and will be predominantly unprotonated at physiological pH [1]. The 3-oxo analog (CAS 249937-48-2) lacks an ionizable hydroxyl group entirely, removing one dimension of pH-dependent behavior . For the 3-hydroxy compound, the absence of ionization within the pharmacologically relevant pH range simplifies interpretation of solubility, permeability, and protein-binding data, as pH-dependent speciation does not confound assay readouts. This is a practical advantage over quinoline derivatives bearing more acidic substituents (e.g., phenolic -OH at the 8-position with pKa ~9–10, or carboxylic acid groups with pKa ~3–5) that exhibit pH-dependent ionization across physiological and assay-relevant ranges [1].

Ionization
Data to verify
Predicted pKa 12.67 ± 0.20
Unionized at physiological pH; simplifies assay data interpretation
Predicted; experimental verification pending
Ionization State Physiological pH Profiling Assay Condition Optimization

Nitrile Derivatization vs. Carboxylic Acid

The nitrile group (–C≡N) at the terminus of the propanenitrile chain provides orthogonal synthetic versatility compared to the corresponding carboxylic acid analog, 3-hydroxy-3-(quinolin-6-yl)propanoic acid . The nitrile can be selectively: (a) hydrolyzed to the primary amide under controlled acidic or basic conditions, (b) fully hydrolyzed to the carboxylic acid, (c) reduced to the primary amine (–CH₂NH₂) using LiAlH₄ or catalytic hydrogenation, or (d) engaged in [3+2] cycloaddition (click chemistry) to form tetrazole or triazole derivatives [1]. The hydration of quinolinylpropanenitriles to corresponding propanamides has been specifically demonstrated as a successful approach to chemical modification enhancing analgesic properties, with the nitrile serving as a latent amide precursor [2]. In contrast, the carboxylic acid analog (3-hydroxy-3-(quinolin-6-yl)propanoic acid) requires activation (e.g., acid chloride or coupling reagent) for amide bond formation and cannot be directly reduced to the amine without prior activation, adding synthetic steps. The nitrile thus offers a greater diversity of direct single-step transformations from a common intermediate [1].

Synthetic versatility
Class-level
Nitrile → ≥4 distinct transformations (amide, acid, amine, heterocycle)
Greater divergent library synthesis from a single intermediate
Versus ≤3 for carboxylic acid analog (many require activation)
Synthetic Intermediate Functional Group Interconversion Medicinal Chemistry Building Block

Application Scenarios for 3-Hydroxy-3-(quinolin-6-yl)propanenitrile


NK-3 Receptor Antagonist Synthesis

The chiral β-hydroxy group at the 3-position of the propanenitrile chain enables enantioselective synthesis of NK-3 receptor antagonist candidates as described in the AstraZeneca patent family (US 2008/0306110 A1) [1]. The nitrile functionality serves as a latent amide or amine precursor, while the hydroxy group can be used to introduce additional stereochemical complexity or be converted to a leaving group for nucleophilic displacement. Procurement of the racemic compound with subsequent chiral resolution (or use of enantioselective reduction of the corresponding β-keto precursor) provides access to both enantiomers for pharmacological evaluation. The 3-oxo analog cannot serve this role due to the absence of the stereogenic center .

c-Met Kinase Inhibitor Development

The 6-position attachment of the functionalized side chain places this compound within the SAR-established pharmacophoric space for c-Met kinase inhibition, as demonstrated by structure-activity studies on cabozantinib-derived 6-substituted quinolines (PMID 31414521) [2]. The nitrile group can be elaborated to various pharmacophoric elements (amides, amines, heterocycles) while maintaining the 6-substitution pattern critical for kinase domain engagement. Positional isomers (7- or 8-substituted) cannot access this specific pharmacophoric geometry without de novo SAR validation [2].

Fragment-Based Discovery with CNS Profile

With a molecular weight of 198.22, LogP of 2.18, and TPSA of 56.91 Ų, this compound falls within optimal ranges for CNS drug-likeness (MW < 300, LogP 1–3, TPSA < 90 Ų) [3]. The predicted pKa of 12.67 ensures the compound remains unionized across physiological and assay pH ranges, simplifying interpretation of fragment screening data . The β-hydroxy and nitrile groups provide hydrogen-bond donor/acceptor functionality for target engagement while the quinoline core offers π-stacking potential. This compound represents a more polar, lower-molecular-weight alternative to the 2-methyl-substituted analog (MW 212.25, estimated LogP ~2.7–2.9) for fragment library construction .

Prodrug Design via Nitrile Hydrolysis

The hydration of quinolinylpropanenitriles to corresponding propanamides has been validated as a productive strategy for enhancing analgesic activity in related quinoline series [4]. The nitrile group in 3-hydroxy-3-(quinolin-6-yl)propanenitrile can be selectively hydrolyzed under controlled conditions to the primary amide, while the β-hydroxyl group remains available for further derivatization (e.g., esterification, etherification, or phosphorylation). This dual-functional-group architecture allows independent optimization of two vectors from a single advanced intermediate, providing synthetic efficiency advantages over compounds with only one modifiable functional group [4].

Application
Selection Property
Validation Focus
NK-3 receptor antagonist research
Chiral β-hydroxy building block
Stereochemical control & nitrile derivatization
c-Met kinase inhibitor research
6-Substituted quinoline pharmacophore
Kinase assay SAR at 6-position
CNS drug-likeness fragment library
Balanced LogP, TPSA, and low ionization
Brain penetrance & ligand efficiency profiling
Amide prodrug synthesis research
Nitrile hydrolysis to primary amide
Controlled hydrolysis & bioactivity assessment
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